Cas no 138964-51-9 (6-Bromo-2-hydroxyquinolin-4(1H)-one)

• Product Name: 6-Bromo-2-hydroxyquinolin-4(1H)-one
• CAS No: 138964-51-9
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 1257887
• Update Time: 2025-06-09

6-Bromo-2-hydroxyquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinolinedione, 6-bromo-
• 6-Bromo-1H-quinoline-2,4-dione
• 6-Bromoquinoline-2,4(1H,3H)-dione
• 6-Bromo-2-hydroxyquinolin-4(1H)-one

• Inchi： 1S/C9H6BrNO2/c10-5-1-2-7-6(3-5)8(12)4-9(13)11-7/h1-3H,4H2,(H,11,13)
• InChI Key： VWPAGBJORSHCDO-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C(=O)CC1=O

Computed Properties

• Exact Mass: 238.95818

Experimental Properties

• Density: 1.696±0.06 g/cm3(Predicted)
• Boiling Point: 442.2±45.0 °C(Predicted)
• PSA: 46.17
• pka: 10.22±0.20(Predicted)

Additional information on 6-Bromo-2-hydroxyquinolin-4(1H)-one

Introduction to 6-Bromo-2-hydroxyquinolin-4(1H)-one (CAS No. 138964-51-9)

6-Bromo-2-hydroxyquinolin-4(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 138964-51-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-Bromo-2-hydroxyquinolin-4(1H)-one, particularly the presence of a bromine substituent at the 6-position and a hydroxyl group at the 2-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic modifications and bioactivity exploration.

The quinoline core is a privileged structure in medicinal chemistry, with numerous examples of quinoline-based drugs that have made substantial contributions to human health. Among these, derivatives featuring hydroxyl and bromine substituents are of particular interest due to their ability to interact with biological targets in diverse ways. The bromine atom, for instance, can serve as a handle for further functionalization via cross-coupling reactions, while the hydroxyl group can participate in hydrogen bonding interactions, influencing both the compound's solubility and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline scaffolds. This interest has been driven by the need for new treatments against various diseases, including infectious diseases, cancer, and neurological disorders. 6-Bromo-2-hydroxyquinolin-4(1H)-one has emerged as a promising intermediate in this context, serving as a building block for more complex molecules designed to modulate specific biological pathways.

One of the most compelling aspects of 6-Bromo-2-hydroxyquinolin-4(1H)-one is its versatility in synthetic chemistry. The presence of both the bromine and hydroxyl functional groups allows for multiple routes of modification. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at the brominated position, while nucleophilic substitution or oxidation-reduction strategies can be used to alter the hydroxyl group's configuration. Such modifications enable chemists to fine-tune the electronic and steric properties of the molecule, optimizing its interactions with biological targets.

From a biological perspective, 6-Bromo-2-hydroxyquinolin-4(1H)-one has demonstrated potential in several areas of research. Studies have suggested that quinoline derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of substituents on the quinoline ring can significantly influence these properties. The bromine atom, in particular, has been shown to enhance binding affinity to certain protein targets by increasing lipophilicity and allowing for π-stacking interactions. Meanwhile, the hydroxyl group can engage in hydrogen bonding with polar residues in proteins or DNA, further modulating activity.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 6-Bromo-2-hydroxyquinolin-4(1H)-one. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments. This high-throughput virtual screening approach has been instrumental in identifying lead compounds for drug development programs. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complex chemical space surrounding quinoline derivatives.

The synthesis of 6-Bromo-2-hydroxyquinolin-4(1H)-one itself is another area where innovation continues to thrive. Traditional methods often involve multi-step sequences starting from readily available precursors like 2-aminoquinolones or 4-hydroxyquinolines. However, modern synthetic strategies have focused on developing more streamlined routes that minimize byproducts and improve yields. Catalytic methods, including transition-metal-catalyzed reactions and enzymatic transformations, have been explored as means to enhance efficiency and selectivity during synthesis.

In conclusion,6-Bromo-2-hydroxyquinolin-4(1H)-one (CAS No. 138964-51-9) represents an important compound in contemporary medicinal chemistry research. Its unique structural features provide a rich foundation for designing novel therapeutic agents with potential applications across multiple disease areas. As synthetic methodologies continue to evolve alongside advances in computational biology,6-Bromo-2-hydroxyquinolin-4(1H)-one will likely remain at the forefront of efforts aimed at discovering new medicines that improve global health outcomes.